Cas no 71772-21-9 (2',4'-Dihydroxy-7-methoxyisoflavan)

2',4'-Dihydroxy-7-methoxyisoflavan structure
71772-21-9 structure
Product Name:2',4'-Dihydroxy-7-methoxyisoflavan
CAS No:71772-21-9
MF:C16H16O4
MW:272.295845031738
CID:576887
PubChem ID:44257510
Update Time:2024-03-01

2',4'-Dihydroxy-7-methoxyisoflavan Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-(3,4-dihydro-7-methoxy-2H-1-benzopyran-3-yl)-
    • Neovestitol
    • 2',4'-Dihydroxy-7-methoxyisoflavan
    • LMPK12080029
    • Neo-vestitol
    • 71772-21-9
    • 4-(7-methoxy-3,4-dihydro-2H-chromen-3-yl)benzene-1,3-diol
    • CHEBI:180149
    • Inchi: 1S/C16H16O4/c1-19-13-4-2-10-6-11(9-20-16(10)8-13)14-5-3-12(17)7-15(14)18/h2-5,7-8,11,17-18H,6,9H2,1H3
    • InChI Key: IAYVKGXLPAEGDI-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2CC(C2C=CC(=CC=2O)O)C1)OC

Computed Properties

  • Exact Mass: 272.105
  • Monoisotopic Mass: 272.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9
  • XLogP3: 2.9
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